Ethyl 3-(pyridin-2-YL)propanoate
Cat. No. B1584445
Key on ui cas rn:
2739-74-4
M. Wt: 179.22 g/mol
InChI Key: MWOKKDYGYSPXIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[n:1]1[c:2]([CH:7]=[CH:8][C:9](=[O:10])[O:11][CH2:12][CH3:13])[cH:3][cH:4][cH:5][cH:6]1>>[n:1]1[c:2]([CH2:7][CH2:8][C:9](=[O:10])[O:11][CH2:12][CH3:13])[cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)C=Cc1ccccn1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)CCc1ccccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
